![molecular formula C14H18BClO2 B6158000 2-[2-(2-chlorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1377186-57-6](/img/no-structure.png)
2-[2-(2-chlorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-[2-(2-chlorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a chemical compound with the molecular formula C14 H18 B Cl O2 . It is a type of boronic acid and ester . The compound is used in life science research .
Molecular Structure Analysis
The molecular weight of this compound is 264.558 . The structure includes a boron atom, a chlorine atom, and multiple carbon, hydrogen, and oxygen atoms .Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-(2-chlorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2-chlorostyrene with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-chlorostyrene", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Add 2-chlorostyrene to a reaction flask", "Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the reaction flask", "Add the palladium catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by column chromatography" ] } | |
CAS RN |
1377186-57-6 |
Molecular Formula |
C14H18BClO2 |
Molecular Weight |
264.6 |
Purity |
95 |
Origin of Product |
United States |
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